2-Fluoro-3-nitro-4-picoline
Overview
Description
2-Fluoro-3-nitro-4-picoline (FNP) is a heterocyclic compound with a wide range of applications in organic synthesis and scientific research. FNP is a versatile building block for organic synthesis, as it can be used to synthesize a number of related compounds, such as 2-fluoro-3-nitro-4-methylpyridine, 2-fluoro-3-nitro-4-methoxy-pyridine, and 2-fluoro-3-nitro-4-pyridinol. FNP is also widely used in scientific research, particularly in the fields of biochemistry and physiology, due to its unique properties and potential for therapeutic applications.
Scientific Research Applications
Synthesis and Chemical Applications
- Regioselective Pyridine Synthesis : 2-Fluoro-3-nitro-4-picoline has been used as an intermediate in the regioselective synthesis of 2-amino-5-bromo-3-nitro-4-picoline, a precursor for drug candidates, showcasing its role in medicinal chemistry and drug development (Bhattacharya et al., 2007).
- Fluorescence Probe Design : The compound's structural framework has been utilized in designing a near-infrared (NIR) fluorescent probe for detecting metal ions like Cu2+, highlighting its importance in analytical chemistry and environmental monitoring (Gu et al., 2018).
Organic Chemistry and Materials Science
- Chichibabin Cyclization : The lithium diisopropylamide-mediated condensation involving 2-fluoro-3-picoline demonstrated its potential in organic synthesis, particularly in the formation of complex organic structures like 7-azaindoles through Chichibabin cyclization (Ma et al., 2008).
- Synthesis of Sultams : this compound has been implicated in the atom-economical synthesis of sultams, compounds of pharmaceutical interest, underlining its utility in drug development and organic synthesis (Nguyen & Retailleau, 2017).
- Phosphorescence and Fluoride Sensing : The compound's derivatives have been utilized in the synthesis of platinum(II) complexes with notable phosphorescent properties and fluoride sensing capabilities, marking its significance in material science and sensor technology (Ko et al., 2013).
Biophysical and Pharmacological Research
- Neuronal Receptor Antagonism : 2-Fluoro-3-(4-nitro-phenyl)deschloroepibatidine, an analog, has been identified as a potent competitive antagonist of human neuronal α4β2 nAChRs, indicating its potential in neuropharmacology and as a tool for studying neurological pathways (Abdrakhmanova et al., 2006).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 2-Fluoro-3-nitro-4-picoline are currently unknown . Given its structural similarity to other picoline derivatives, it may potentially influence pathways involving pyridine-containing enzymes or receptors. More research is needed to identify the specific pathways and their downstream effects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound Factors such as pH, temperature, and the presence of other molecules could affect the compound’s stability and its interactions with targets
properties
IUPAC Name |
2-fluoro-4-methyl-3-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FN2O2/c1-4-2-3-8-6(7)5(4)9(10)11/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUHFWLUBEJKXLN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60496864 |
Source
|
| Record name | 2-Fluoro-4-methyl-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60496864 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
19346-43-1 |
Source
|
| Record name | 2-Fluoro-4-methyl-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60496864 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 19346-43-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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